![molecular formula C14H14F2N2S B7555739 4-(2,5-Difluorophenyl)-2-piperidin-4-yl-1,3-thiazole](/img/structure/B7555739.png)
4-(2,5-Difluorophenyl)-2-piperidin-4-yl-1,3-thiazole
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Overview
Description
4-(2,5-Difluorophenyl)-2-piperidin-4-yl-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazole derivative that belongs to the class of piperidine compounds. It is a promising compound due to its unique structure, which makes it suitable for various applications.
Mechanism of Action
The mechanism of action of 4-(2,5-Difluorophenyl)-2-piperidin-4-yl-1,3-thiazole is not fully understood. However, it is believed that the compound exerts its effects by interacting with specific receptors or enzymes in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The compound this compound has been shown to have various biochemical and physiological effects. For instance, it has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties. Additionally, it has been shown to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-(2,5-Difluorophenyl)-2-piperidin-4-yl-1,3-thiazole in lab experiments is its unique structure, which makes it suitable for various applications. Additionally, it has been shown to have promising activity against various diseases, making it a promising compound for drug development. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which requires careful handling and monitoring.
Future Directions
There are several future directions for research on 4-(2,5-Difluorophenyl)-2-piperidin-4-yl-1,3-thiazole. One of the major areas of research is in the development of new drugs based on this compound. Additionally, there is a need for further studies to elucidate the mechanism of action of this compound and to explore its potential applications in various fields, including neurodegenerative diseases, cancer, and inflammation. Furthermore, there is a need for studies to investigate the potential toxicity of this compound and to develop new methods for its synthesis.
Synthesis Methods
The synthesis of 4-(2,5-Difluorophenyl)-2-piperidin-4-yl-1,3-thiazole involves the reaction of 2,5-difluoroaniline with 2-chloroacetyl chloride in the presence of triethylamine. The resulting product is then reacted with thiosemicarbazide in the presence of acetic acid to form the final product.
Scientific Research Applications
The compound 4-(2,5-Difluorophenyl)-2-piperidin-4-yl-1,3-thiazole has been extensively studied for its potential applications in various fields. One of the major areas of research is in the field of medicinal chemistry, where this compound has been shown to have promising activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
4-(2,5-difluorophenyl)-2-piperidin-4-yl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F2N2S/c15-10-1-2-12(16)11(7-10)13-8-19-14(18-13)9-3-5-17-6-4-9/h1-2,7-9,17H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWXXLZALHGKMOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NC(=CS2)C3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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